Cas no 2165965-78-4 (trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol)

• Product Name: trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol
• CAS No: 2165965-78-4
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6244276
• PubChem ID: 126846630
• Update Time: 2025-10-22

trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol
• F6545-4849
• (3S,4R)-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol
• AKOS040823277
• starbld0007791
• 2165965-78-4
• (3S,4R)-4-(4-Methyl-1,4-diazepan-1-yl)tetrahydrofuran-3-ol

• Inchi： 1S/C10H20N2O2/c1-11-3-2-4-12(6-5-11)9-7-14-8-10(9)13/h9-10,13H,2-8H2,1H3/t9-,10-/m1/s1
• InChI Key： XUZYZMNJPUDSIG-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)N1CCN(C)CCC1)O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.9Ų

Additional information on trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol

Comprehensive Overview of trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol (CAS No. 2165965-78-4)

trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol (CAS No. 2165965-78-4) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxolan-3-ol and 1,4-diazepane structural motifs, exhibits promising potential in various therapeutic applications. Researchers are particularly interested in its role as a building block for drug discovery, owing to its versatile chemical properties and ability to interact with biological targets.

The molecular structure of trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol combines a tetrahydrofuran ring with a 1,4-diazepane moiety, which contributes to its stability and bioavailability. This structural combination is increasingly being explored in the development of central nervous system (CNS) therapeutics, as it may enhance blood-brain barrier penetration. Recent studies have highlighted its potential in addressing neurological disorders, a hot topic in modern pharmacology.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of heterocyclic compounds in drug development?" trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol serves as an excellent example, demonstrating how heterocycles can be engineered to improve drug efficacy and reduce side effects. Its 1,4-diazepane component is known for its role in modulating neurotransmitter systems, making it a candidate for treating conditions like anxiety and depression.

In addition to its pharmaceutical applications, trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol is also being investigated for its use in catalysis and material science. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) has opened new avenues for research in sustainable chemistry. This aligns with the growing interest in green chemistry and eco-friendly synthesis methods, which are frequently searched topics in academic and industrial circles.

The synthesis of trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol involves multi-step organic reactions, including ring-opening and cyclization processes. Researchers are optimizing these methods to achieve higher yields and purity, addressing another common query: "How can synthetic routes be improved for complex heterocycles?" Advances in flow chemistry and microwave-assisted synthesis have been particularly impactful in this regard.

From a commercial perspective, the demand for trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol is expected to rise, driven by its potential in personalized medicine and targeted drug delivery systems. The compound's versatility makes it a valuable asset for pharmaceutical companies looking to innovate in areas like oncology and immunotherapy, which are currently dominating the healthcare discourse.

In summary, trans-4-(4-methyl-1,4-diazepan-1-yl)oxolan-3-ol (CAS No. 2165965-78-4) represents a cutting-edge compound with broad applications in medicine, catalysis, and materials science. Its unique structural features and therapeutic potential make it a subject of ongoing research and a promising candidate for future innovations. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about drug discovery and sustainable chemistry.